
Personal protective equipment for handling
Hsp90-IN-17

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hsp90-IN-17

Cat. No.: B12397221 Get Quote

Essential Safety and Handling of Hsp90-IN-17
For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like Hsp90-IN-17 is paramount. This guide provides immediate safety,

operational, and disposal information to foster a secure laboratory environment. While a

specific Safety Data Sheet (SDS) for Hsp90-IN-17 is not publicly available, this document

synthesizes information from general handling procedures for Hsp90 inhibitors and hazardous

chemicals to establish best practices.

Hsp90-IN-17 is an inhibitor of Heat Shock Protein 90 (Hsp90), a molecular chaperone crucial

for the stability and function of numerous client proteins involved in cell growth, differentiation,

and survival.[1][2][3][4][5][6] Its role in cellular processes makes it a target for therapeutic

intervention in diseases like cancer and neurodegenerative disorders.[1][7][8][9] Due to its

biological activity, Hsp90-IN-17 and similar inhibitors should be handled with care to minimize

exposure.

Health and Safety Information
While specific toxicological data for Hsp90-IN-17 is limited, related compounds and general

chemical safety principles suggest that it may be irritating to the mucous membranes and upper

respiratory tract.[10] Potential routes of exposure include inhalation, ingestion, and skin or eye

contact.[10] Some Hsp90 inhibitors have been associated with dose-limiting toxicities, including

cardiac and ocular toxicity.[11] Therefore, treating Hsp90-IN-17 as a hazardous drug (HD) is a

prudent approach.[12][13][14]
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First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[10]

In case of skin contact: Immediately wash the affected area with soap and plenty of water for

at least 15 minutes. Remove contaminated clothing and wash it before reuse. If irritation

persists, seek medical attention.[10]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[10]

If ingested: Wash out the mouth with water. Do not induce vomiting unless directed by

medical personnel. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.[10]

Quantitative Data
Due to the limited public information on Hsp90-IN-17, a comprehensive quantitative data table

is not possible. The following table summarizes the available information.
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Property Value Source

Chemical Name Hsp90-IN-17 MedChemExpress

CAS Number 1253584-78-9 MedChemExpress

Form Solid MedChemExpress

Storage (Solid)

Store at -20°C for 1 month or

-80°C for 6 months (sealed,

away from moisture and light).

[7]

MedChemExpress

Storage (Solution)

Once prepared, aliquot and

store at -80°C for up to 6

months or -20°C for up to 1

month.[7] Avoid repeated

freeze-thaw cycles.[7]

MedChemExpress

Solubility

Soluble in DMSO.[7] The

hydrochloride salt form

generally has enhanced water

solubility and stability.[9]

MedChemExpress

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for handling Hsp90-
IN-17.[12] Based on guidelines for handling hazardous drugs, the following PPE is

recommended:[12][13][14][15][16]
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PPE Category Specific Recommendations

Gloves

Two pairs of chemotherapy-tested gloves (e.g.,

nitrile) meeting ASTM D6978 standard are

required.[12][13] Change gloves regularly and

immediately if contaminated, torn, or punctured.

Gown

A disposable gown made of a material shown to

resist permeability by hazardous drugs is

required.[12][13] It should be long-sleeved with

closed cuffs and close in the back.[13]

Eye Protection

Chemical splash goggles should be worn.[16] If

there is a splash risk, a face shield in addition to

goggles is recommended.[12]

Respiratory

For handling the solid compound outside of a

containment device, a NIOSH-approved

respirator (e.g., N95 or higher) is necessary to

prevent inhalation of aerosolized particles.[10]

[12]

Other
Shoe covers and hair covers should also be

worn.[13]

Operational and Disposal Plans
Handling and Preparation:

All handling of Hsp90-IN-17, especially weighing of the solid form and preparation of stock

solutions, should be conducted in a designated area within a containment primary

engineering control (C-PEC), such as a certified Class II Biological Safety Cabinet (BSC) or

a containment ventilated enclosure (fume hood).

Use dedicated equipment (e.g., spatulas, weighing paper, tubes) for handling the compound.

A spill kit should be readily available in the handling area.[13]

Disposal:
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All disposable PPE (gloves, gowns, shoe covers) and materials that come into contact with

Hsp90-IN-17 should be considered trace chemotherapy waste.

Dispose of contaminated materials in designated hazardous waste containers according to

your institution's and local regulations for chemical waste.

Visual Guides
Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for safely handling Hsp90-IN-17 in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12397221?utm_src=pdf-body
https://www.benchchem.com/product/b12397221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling in C-PEC

Cleanup and Disposal

Don PPE

Prepare C-PEC

Retrieve Compound

Weigh Solid

Prepare Solution

Aliquot and Store

Decontaminate C-PEC

Dispose Waste

Doff PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of Hsp90-IN-17.
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Hsp90 Inhibition Signaling Pathway
This diagram illustrates the general mechanism of Hsp90 and the consequence of its inhibition.
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Caption: Hsp90 inhibition by Hsp90-IN-17 leads to client protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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